Cas no 2228136-42-1 (3-(4-bromo-3-nitrophenyl)-2,2-dimethylpropan-1-amine)

• Product Name: 3-(4-bromo-3-nitrophenyl)-2,2-dimethylpropan-1-amine
• CAS No: 2228136-42-1
• MF: C₁₁H₁₅BrN₂O₂
• MW: 287.153002023697
• CID: 6600121
• PubChem ID: 165651381
• Update Time: 2025-07-02

3-(4-bromo-3-nitrophenyl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-3-nitrophenyl)-2,2-dimethylpropan-1-amine
• 2228136-42-1
• EN300-1922197

• Inchi： 1S/C11H15BrN2O2/c1-11(2,7-13)6-8-3-4-9(12)10(5-8)14(15)16/h3-5H,6-7,13H2,1-2H3
• InChI Key： OSWKMRMSJUDBBV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1[N+](=O)[O-])CC(C)(C)CN

Computed Properties

• Exact Mass: 286.03169g/mol
• Monoisotopic Mass: 286.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 71.8Ų

Additional information on 3-(4-bromo-3-nitrophenyl)-2,2-dimethylpropan-1-amine

Introduction to 3-(4-bromo-3-nitrophenyl)-2,2-dimethylpropan-1-amine (CAS No. 2228136-42-1)

3-(4-bromo-3-nitrophenyl)-2,2-dimethylpropan-1-amine is a specialized organic compound with significant applications in the field of pharmaceutical research and chemical synthesis. Its molecular structure, characterized by a 4-bromo-3-nitrophenyl moiety linked to a 2,2-dimethylpropan-1-amine backbone, endows it with unique chemical properties that make it a valuable intermediate in the development of novel bioactive molecules.

The compound's CAS number, 2228136-42-1, uniquely identifies it in scientific literature and databases, facilitating its use in both academic and industrial research settings. The presence of both bromine and nitro substituents on the aromatic ring enhances its reactivity, making it a versatile building block for further functionalization. This reactivity has been exploited in various synthetic pathways, particularly in the construction of complex heterocyclic frameworks that are prevalent in medicinal chemistry.

In recent years, there has been growing interest in leveraging such intermediates to develop innovative therapeutic agents. The 4-bromo-3-nitrophenyl group, in particular, is well-documented for its role in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures found in many pharmacologically active compounds. The secondary amine functionality at the other end of the molecule provides an additional handle for further derivatization, allowing chemists to introduce diverse pharmacophores and optimize biological activity.

One of the most compelling aspects of 3-(4-bromo-3-nitrophenyl)-2,2-dimethylpropan-1-amine is its potential utility in the discovery of novel drug candidates. Researchers have increasingly turned to structure-based drug design and high-throughput screening to identify molecules with desirable biological properties. The compound's scaffold has been explored in several studies aimed at targeting neurological disorders, inflammatory conditions, and infectious diseases. For instance, derivatives of this molecule have shown promise as modulators of enzyme activity and as inhibitors of pathogenic protein-protein interactions.

The synthesis of 3-(4-bromo-3-nitrophenyl)-2,2-dimethylpropan-1-amine involves multi-step organic transformations that highlight the compound's synthetic versatility. The nitro group can be reduced to an amine or hydroxyl group under controlled conditions, while the bromine atom can be displaced by other nucleophiles through metal-catalyzed reactions. These transformations have been optimized for high yield and purity, ensuring that researchers can reliably incorporate this intermediate into their synthetic pipelines.

The pharmaceutical industry has also recognized the value of such intermediates in large-scale drug production. The efficiency of synthetic routes for 3-(4-bromo-3-nitrophenyl)-2,2-dimethylpropan-1-amine has been scrutinized to meet stringent regulatory requirements for drug development. Advances in catalytic systems and green chemistry principles have enabled more sustainable production methods without compromising on yield or quality.

From a computational chemistry perspective, the molecular properties of 3-(4-bromo-3-nitrophenyl)-2,2-dimethylpropan-1-amine have been extensively modeled to predict its behavior in biological systems. Quantum mechanical calculations have provided insights into its electronic structure and reactivity trends, aiding chemists in designing more effective derivatives. These computational studies are often integrated with experimental data to refine virtual screening protocols and accelerate the discovery process.

The compound's role extends beyond classical pharmaceutical applications into materials science and agrochemical research. Its aromatic framework and functional groups make it a candidate for developing advanced polymers with tailored properties or as a precursor for crop protection agents. Such interdisciplinary applications underscore the broad utility of well-designed organic intermediates like 3-(4-bromo-3-nitrophenyl)-2,2-dimethylpropan-1-amine.

In conclusion,3-(4-bromo-3-nitrophenyl)-2,2-dimethylpropan-1-amine (CAS No. 2228136-42-1) represents a significant asset in modern chemical synthesis and drug discovery. Its unique structural features enable diverse functionalization strategies, while its proven utility across multiple domains highlights its versatility. As research continues to evolve with new methodologies and technologies,this compound is poised to remain at the forefront of innovation in medicinal chemistry and beyond.